Cas no 5682-08-6 (Thiophene, 2,5-dimethyl-3-phenyl-)

• Product Name: Thiophene, 2,5-dimethyl-3-phenyl-
• CAS No: 5682-08-6
• MF: C₁₂H₁₂S
• MW: 188.288681983948
• CID: 347760
• PubChem ID: 10442482
• Update Time: 2025-04-19

Thiophene, 2,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dimethyl-3-phenyl-
• DTXSID40439936
• 5682-08-6
• AKOS006321837
• SCHEMBL3423443

• Inchi： 1S/C12H12S/c1-9-8-12(10(2)13-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： PRFVRPHTGGFNSR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 188.06606
• Monoisotopic Mass: 188.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0